Cas no 809230-42-0 (2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile)

• Product Name: 2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile
• CAS No: 809230-42-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1118129
• PubChem ID: 11816129
• Update Time: 2025-04-20

2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile
• 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carbonitrile
• NS-01409
• 2-Methyl-3-oxoisoindoline-1-carbonitrile
• MFCD12924503
• 809230-42-0
• 2-methyl-3-oxo-1H-isoindole-1-carbonitrile
• starbld0019904
• AKOS016353112

• Inchi： 1S/C10H8N2O/c1-12-9(6-11)7-4-2-3-5-8(7)10(12)13/h2-5,9H,1H3
• InChI Key： WQJWNVFCAGBOKN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C#N)N1C

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų